Cas no 866590-28-5 (2-3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide)

2-3-(3,4-Dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide is a structurally complex quinoline derivative with potential applications in pharmaceutical and biochemical research. Its key features include a multi-substituted quinoline core, which may confer selective binding properties, and an acetamide linkage that enhances solubility and bioavailability. The presence of methoxy and ethoxy groups suggests improved metabolic stability, while the dihydroquinolinone scaffold is known for its pharmacological relevance. This compound is of interest for its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators. Its well-defined structure allows for precise modifications to optimize activity and selectivity.

2-3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide structure

866590-28-5 structure

Product Name:2-3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide

CAS No:866590-28-5

MF:C₃₀H₃₀N₂O₆

MW:514.569008350372

CID:5912914

PubChem ID:2136534

Update Time:2025-06-07

2-3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

- 2-3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide
- F1604-0234
- AKOS001819165
- NCGC00111010-01
- 2-(3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxoquinolin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide
- HMS1831B18
- CHEMBL1515701
- 2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
- 2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide
- C647-0180
- 866590-28-5
- 1(4H)-Quinolineacetamide, 3-(3,4-dimethylbenzoyl)-N-(4-ethoxyphenyl)-6,7-dimethoxy-4-oxo-
- Inchi： 1S/C30H30N2O6/c1-6-38-22-11-9-21(10-12-22)31-28(33)17-32-16-24(29(34)20-8-7-18(2)19(3)13-20)30(35)23-14-26(36-4)27(37-5)15-25(23)32/h7-16H,6,17H2,1-5H3,(H,31,33)
- InChI Key： BCWUAGNFZNTXBX-UHFFFAOYSA-N
- SMILES： N1(CC(NC2=CC=C(OCC)C=C2)=O)C2=C(C=C(OC)C(OC)=C2)C(=O)C(C(=O)C2=CC=C(C)C(C)=C2)=C1

Computed Properties

Exact Mass: 514.21038668g/mol
Monoisotopic Mass: 514.21038668g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 38
Rotatable Bond Count: 9
Complexity: 882
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.2
Topological Polar Surface Area: 94.2Å²

Experimental Properties

Density: 1.249±0.06 g/cm3(Predicted)
Boiling Point: 761.3±60.0 °C(Predicted)
pka: 13.10±0.70(Predicted)

2-3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl-N-(4-ethoxyphenyl)acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1604-0234-2μmol	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1604-0234-5μmol	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1604-0234-10μmol	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1604-0234-20μmol	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1604-0234-1mg	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1604-0234-2mg	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1604-0234-3mg	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1604-0234-4mg	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1604-0234-5mg	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1604-0234-10mg	2-[3-(3,4-dimethylbenzoyl)-6,7-dimethoxy-4-oxo-1,4-dihydroquinolin-1-yl]-N-(4-ethoxyphenyl)acetamide	866590-28-5	90%+	10mg	$79.0	2023-05-17